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Compound of Interest

Compound Name: N-Methyl-n-propylaniline

Cat. No.: B14083963

Disclaimer: This guide provides detailed safety and handling information for N-methylaniline
(CAS No. 100-61-8). Comprehensive safety data for the requested compound, N-Methyl-n-
propylaniline (CAS No. 13395-5-4), is not readily available in public databases.[1] N-
methylaniline is a closely related chemical structure and can be used as a preliminary
reference for safety and handling protocols. Researchers, scientists, and drug development
professionals should use this information as a guide and conduct a thorough risk assessment
before handling N-Methyl-n-propylaniline.

Section 1: Chemical Identification

This section provides the basic identifiers for N-methylaniline.

Identifier Value

Chemical Name N-methylaniline[2][3]

Synonyms Monomethylaniline, N-methylbenzenamine[2][4]
CAS Number 100-61-8[2][3]

Molecular Formula C7H9N[2][3]

Molecular Weight 107.15 g/mol [5]

A methyl group attached to the nitrogen of an
Structure N
aniline molecule.
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Section 2: Hazard Identification

N-methylaniline is a hazardous substance that poses significant health and environmental

risks.

GHS Classification:[2][3]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)

Specific Target Organ Toxicity — Repeated Exposure (Category 2)
Hazardous to the Aquatic Environment, Acute Hazard (Category 1)
Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)
Combustible Liquid (Category 4)[5]

Serious Eye Irritation (Category 2A)[5]

Signal Word: Danger[2]

Hazard Statements:[2][5]

H301, H311, H331: Toxic if swallowed, in contact with skin, or if inhaled.

H373: May cause damage to organs (Liver, spleen, Bone marrow) through prolonged or
repeated exposure.[5]

H410: Very toxic to aquatic life with long lasting effects.
H227: Combustible liquid.[5]

H319: Causes serious eye irritation.[5]

Precautionary Statements:[2][5]
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e P260, P261: Do not breathe mist, vapors, or spray.

e P270, P271: Do not eat, drink, or smoke when using this product. Use only outdoors or in a
well-ventilated area.

e P273: Avoid release to the environment.
o P280: Wear protective gloves, protective clothing, and eye/face protection.
e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER or
doctor if you feel unwell.

e P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor.

e P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: First-Aid Measures

Immediate medical attention is required in case of exposure.[6] First-aiders should protect
themselves from exposure.[5]
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing has
stopped, provide artificial respiration.

Immediately call a physician.[2][5]

Skin Contact

Immediately take off all contaminated clothing.
[5] Rinse the skin with plenty of water and soap.
[7] A physician should be called immediately.[5]

Eye Contact

Rinse cautiously with water for several minutes.
[5] If present, remove contact lenses.[5]
Continue rinsing and consult an

ophthalmologist.[5]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with
water and give at most two glasses of water to

drink.[2][5] Seek immediate medical attention.[5]

Section 4: Fire-Fighting Measures

N-methylaniline is a combustible liquid.[5]
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Measure

Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide.[2] For small fires,
dry chemical, CO2, or water spray is
appropriate. For large fires, use alcohol-

resistant foam or water spray.[4]

Specific Hazards

Vapors may form explosive mixtures with air.[6]
Heating can lead to violent rupture of
containers. Combustion produces toxic fumes,
including carbon monoxide (CO) and nitrogen
oxides (NOx).[2]

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[2][6] Stay in the danger area only with self-

contained breathing apparatus.[5]

Further Information

Use water spray to cool unopened containers.[2]
Prevent fire-extinguishing water from
contaminating surface water or groundwater

systems.[5]

Section 5: Accidental Release Measures

Spills must be handled with caution to prevent personal exposure and environmental

contamination.
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Step

Protocol

Personal Precautions

Evacuate the danger area and ensure adequate
ventilation.[2][5] Avoid contact with the
substance and do not breathe vapors or

aerosols.[5] Remove all sources of ignition.[2]

Environmental Precautions

Prevent the product from entering drains,
surface water, or ground water.[2][5] Inform
authorities if seepage into a water course or

sewage system occurs.

Containment & Cleanup

For minor spills, absorb with inert material like
sand, earth, or vermiculite and place in a
labeled container for disposal. For major spills,
clear the area and move upwind. Contain the
spill and collect the recoverable product. After
cleanup, decontaminate all protective clothing

and equipment.

Emergency Procedures

For a liquid spill, isolate the area for at least 50

meters (150 feet) in all directions.[4]

Section 6: Handling and Storage

Proper handling and storage are crucial to maintain safety and product integrity.
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Aspect

Protocol

Safe Handling

Handle only in a well-ventilated area or under a
fume hood.[5] Avoid all personal contact,
including inhalation. Do not eat, drink, or smoke
when handling. Keep away from open flames,
hot surfaces, and other ignition sources.[5] Take
precautionary measures against static
discharge.[5] Wash hands thoroughly after
handling.

Storage Conditions

Store in original, tightly sealed containers in a
cool, dry, and well-ventilated area.[5] Store
locked up or in an area accessible only to
authorized personnel.[5] Keep away from
incompatible materials and foodstuff containers.
Protect containers from physical damage. The
substance may react with carbon dioxide in the

air.

Incompatible Materials

Strong acids, acid chlorides, acid anhydrides,

oxidizers, chloroformates, and halogens.[6]

Section 7: Exposure Controls/Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.
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Control Specification

Use in a well-ventilated area with local exhaust
Engineering Controls ventilation. Ensure eyewash stations and safety

showers are close to the workstation.[6]

Wear chemical safety goggles or a face shield.
Eye/Face Protection [2][3] Do not wear contact lenses as they may

absorb and concentrate irritants.

Wear appropriate protective gloves (e.g., butyl-
Skin Protection rubber with a minimum layer thickness of 0.7

mm) and clothing to prevent skin exposure.[5][6]

If exposure limits are exceeded or irritation
occurs, use a NIOSH/MSHA or European
) ) Standard EN 149 approved respirator.[6] For
Respiratory Protection ) ) ] o
spills, a chemical protection suit with a self-
contained breathing apparatus may be

necessary.[7]

Launder contaminated clothing separately
Hygiene Measures before reuse. Wash hands and face after

working with the substance.[5]

Section 8: Physical and Chemical Properties of N-
methylaniline

This table summarizes the key physical and chemical properties of N-methylaniline. Data for N-
Methyl-n-propylaniline is largely unavailable.[8]
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Property Value (N-methylaniline)
Appearance Colorless to brown viscous liquid[9]
Odor Weak, ammonia-like

Melting Point -57 °C

Boiling Point 196 °C

Flash Point 83 °C

Solubility in Water

Slightly soluble[9]

Molecular Weight

107.16 g/mol [10]

Section 9: Stability and Reactivity

Understanding the stability and reactivity of N-methylaniline is essential for safe storage and

handling.
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Condition Description
Neutralizes acids in exothermic reactions. May
o be incompatible with isocyanates, halogenated
Reactivity

organics, peroxides, phenols, epoxides,

anhydrides, and acid halides.[4]

Chemical Stability

Stable under recommended storage conditions.

[6][11] Becomes brown on exposure to air.[9]

Possibility of Hazardous Reactions

No dangerous reactions are known under
normal conditions.[10] Hazardous

polymerization does not occur.[6]

Conditions to Avoid

Direct sunlight, air contact, moisture, heat,

sparks, and open flames.[6][10]

Incompatible Materials

Strong oxidizing agents, acids, acid anhydrides,

acid chlorides, and carbon dioxide.[6]

Hazardous Decomposition Products

Combustion may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[6]

Section 10: Toxicological Information

N-methylaniline is toxic through multiple routes of exposure.
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Toxicity Metric

Value

Acute Toxicity (Oral)

Toxic if swallowed.[2]

Acute Toxicity (Dermal)

Toxic in contact with skin.[2]

Acute Toxicity (Inhalation)

Toxic if inhaled.[2]

Skin Corrosion/Irritation

No skin irritation observed in rabbit studies.[5]

Serious Eye Damage/Irritation

Causes serious eye irritation.[5]

Specific Target Organ Toxicity (Repeated
Exposure)

May cause damage to organs (liver, spleen,
bone marrow) through prolonged or repeated

exposure if swallowed.[5]

Carcinogenicity

The carcinogenic activity of N-methylaniline has

not been adequately investigated.

Section 11: Ecological Information

This substance is very toxic to aquatic life with long-lasting effects.[2]

Ecological Metric

Value

Aquatic Toxicity

Very toxic to aquatic life.[2] Also poisonous for

fish and plankton in water bodies.

Persistence and Degradability

Inherently biodegradable (92% in 28 days).[5]

Bioaccumulative Potential

Bioconcentration factor (BCF): 2.6.[5]

PBT and vPvB Assessment

This substance is not considered to be
persistent, bioaccumulative, and toxic (PBT) or
very persistent and very bioaccumulative
(vPvB).[2]

Section 12: Disposal Considerations

Waste must be disposed of in accordance with local, regional, and national regulations.
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e Product: Do not dispose of together with household garbage.[12] The product should not be
allowed to reach the sewage system.[12] Disposal must be handled by an approved waste

disposal plant.[6]

o Contaminated Packaging: Disposal must be made according to official regulations.[12]

Section 13: Transport Information

N-methylaniline is regulated for transport.

Regulation Details

UN Number 2294[5]

Proper Shipping Name N-METHYLANILINE[5]
Transport Hazard Class 6.1[5]

Packing Group HI[5]

Environmental Hazards Marine Pollutant: Yes[5]

Experimental Protocols

Detailed experimental methodologies for the toxicological and ecological studies cited in safety
data sheets are not typically included in these documents. For specific experimental protocols,
researchers should consult the primary scientific literature or the guidelines referenced in the
safety data sheets, such as those from the Organisation for Economic Co-operation and
Development (OECD).

Mandatory Visualization

The following diagram illustrates a logical workflow for handling a chemical spill of a hazardous

substance like N-methylaniline.
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

ﬁnediate Dangel

Evacuate Immediate Area
(If necessary)

No Immediate Danger

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Control the Spill Source
(If safe to do so)

Contain the Spill
(Use absorbent dikes/pads)

Absorb the Spilled Material
(Sand, vermiculite, etc.)

Collect Contaminated Material
(Place in sealed, labeled container)

Decontaminate the Area
(Wash surfaces)

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident
(Follow institutional procedures)

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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